Cas no 66121-69-5 (1-Methyl-1H-imidazole-4-carbonitrile)

• Product Name: 1-Methyl-1H-imidazole-4-carbonitrile
• CAS No: 66121-69-5
• MF: C₅H₅N₃
• MW: 107.113300085068
• MDL: MFCD06411537
• CID: 501754
• PubChem ID: 2795115
• Update Time: 2025-04-19

1-Methyl-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-1H-IMIDAZOLE-4-CARBONITRILE
• 1H-Imidazole-4-carbonitrile,1-methyl-
• 1-methylimidazole-4-carbonitrile
• 1H-Imidazole-4-carbonitrile, 1-methyl-
• 4-Cyano-1-methyl-1H-imidazole
• 4-cyano-1-methylimidazole
• AMOT0445
• 1-Methyl-4-cyano-1H-imidazole
• 1-methyl-4-imidazolecarbonitrile
• LAKVILSENFFPRR-UHFFFAOYSA-N
• SBB067690
• PB20172
• AM86039
• RP00451
• DTXSID00383547
• SCHEMBL1918865
• AKOS006345443
• P10362
• CS-W006510
• Z1116366025
• AC-29053
• MFCD06411537
• SY041685
• 66121-69-5
• Q-103113
• CHEBI:194871
• AS-50492
• FT-0655176
• EN300-126273
• A835342
• 1-Methyl-1H-imidazole-4-carbonitrile

• MDL： MFCD06411537
• Inchi： 1S/C5H5N3/c1-8-3-5(2-6)7-4-8/h3-4H,1H3
• InChI Key： LAKVILSENFFPRR-UHFFFAOYSA-N
• SMILES： N1(C=NC(C#N)=C1)C

Computed Properties

• Exact Mass: 107.04800
• Monoisotopic Mass: 107.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.1

Experimental Properties

• Color/Form: No data available
• Density: 1.12
• Melting Point: 76 °C
• Boiling Point: 314.1°C at 760 mmHg
• Flash Point: 314.1 °C at 760 mmHg
• Refractive Index: 1.579
• PSA: 41.61000
• LogP: 0.29178

1-Methyl-1H-imidazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides